2-(2,3-Dimethylbenzoyl)-6-methylpyridine
Overview
Description
“2-(2,3-Dimethylbenzoyl)-6-methylpyridine” is a chemical compound that likely belongs to the class of organic compounds known as benzoylpyridines . These are organic compounds containing a pyridine ring, which is substituted at one carbon atom by a benzoyl group .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through reactions involving benzoyl chlorides .Molecular Structure Analysis
The molecular structure of “this compound” would likely include a pyridine ring substituted with a benzoyl group and a methyl group . The exact structure would depend on the positions of these substituents on the pyridine ring .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For example, similar compounds have been reported to be solids at room temperature .Scientific Research Applications
Photodimerization Studies : 2-Aminopyridines, including 6-methylpyridines, have been studied for their behavior under ultraviolet irradiation, resulting in the formation of dimers. This research contributes to understanding the chemical properties and potential applications of these dimers (Taylor & Kan, 1963).
Complex Formation in Organometallic Chemistry : Studies have been conducted on the intramolecular C-C coupling between 6-methylpyridine and other ligands in the presence of rhenium tricarbonyl complexes. This research is significant for developing new asymmetric, fac-capping tridentate ligands (Arevalo, Riera, & Pérez, 2017).
Application in Synthesis of Substituted Pyridines : The displacement of a methylsulfinyl group from the 6-position of the pyridine ring has been explored for elaborating 2-aminopyridines with various polar substituents. This method provides a pathway for synthesizing 6-thiomethyl pyridines, relevant in chemical synthesis (Teague, 2008).
Electrical Conductivity Research : Experiments involving the condensation of 2,6-dimethylpyridine have been described to yield poly(vinylstyrylpyridine), which is studied for its electrical conductivity. This research is significant in the field of polymer science and material engineering (Bruce & Herson, 1969).
Catalytic Applications : Nickel complexes bearing 6-methylpyridine ligands have been prepared and studied for their catalytic behavior in the oligomerization of ethylene. This research contributes to the development of catalysts in industrial chemical processes (Speiser, Braunstein, & Saussine, 2004).
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that 2-(2,3-Dimethylbenzoyl)-6-methylpyridine may also interact with various biological targets.
Mode of Action
Benzylic compounds, which share a similar structure, are known to undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions involve the formation of a sigma-bond with the benzene ring, generating a positively charged intermediate, followed by the removal of a proton, yielding a substituted benzene ring .
Biochemical Pathways
Benzylic compounds are known to undergo reactions at the benzylic position, which can lead to changes in the structure of the compound and potentially affect various biochemical pathways .
Result of Action
Based on the reactions of similar benzylic compounds, it can be inferred that the compound may cause changes in the structure of target molecules, potentially leading to alterations in their function .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the presence of other reactive species in the environment could potentially affect the compound’s reactivity . Additionally, factors such as temperature and pH could influence the compound’s stability and its interactions with its targets.
Properties
IUPAC Name |
(2,3-dimethylphenyl)-(6-methylpyridin-2-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO/c1-10-6-4-8-13(12(10)3)15(17)14-9-5-7-11(2)16-14/h4-9H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBUQHUCWOGNLJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)C2=CC=CC(=N2)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201221744 | |
Record name | (2,3-Dimethylphenyl)(6-methyl-2-pyridinyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201221744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1187163-24-1 | |
Record name | (2,3-Dimethylphenyl)(6-methyl-2-pyridinyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187163-24-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2,3-Dimethylphenyl)(6-methyl-2-pyridinyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201221744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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